Cas no 26272-83-3 (oxetan-3-yl 4-methylbenzene-1-sulfonate)

• Product Name: oxetan-3-yl 4-methylbenzene-1-sulfonate
• CAS No: 26272-83-3
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• MDL: MFCD08544401
• CID: 52894
• PubChem ID: 13153907
• Update Time: 2025-10-30

oxetan-3-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Oxetan-3-yl 4-methylbenzenesulfonate
• 3-Oxetanyl p-toluenesulfonate
• 3-Tosyloxyoxetane
• Oxetan-3-yl-4-methylbenzenesulfonate
• TOLUENE-4-SULFONIC ACID OXETAN-3-YL ESTER
• 3-Oxetanyl tosylate
• toluene-4-sulfonic acid oxetan-3-yl-ester
• p-Toluenesulfonic Acid 3-Oxetanyl Ester
• oxetan-3-yl 4-methylbenzene-1-sulfonate
• 3-(tosyloxy)oxetane
• Oxetan-3-yl 4-methylbenzenesulfonate;3-Oxetanyl tosylate
• 3-OXETANOL, 3-(4-METHYLBENZENESULFONATE)
• KSC496I0D
• AMOT00007
• UMFWNFVHKAJOSE-UHFFFAOYS
• CS1299
• PB16036
• Oxetan-3-yl4-methylbenzenesulfonate
• AM20020025
• GS-5626
• SCHEMBL181141
• UMFWNFVHKAJOSE-UHFFFAOYSA-N
• A818354
• AKOS015842519
• EN300-179877
• Z1509734634
• O0473
• SY025444
• J-523854
• FT-0649481
• MFCD08544401
• DTXSID00522636
• oxetan-3-yl 4-methyl-benzenesulfonate
• CS-0037430
• 26272-83-3
• DB-003342
• 837-979-6
• DTXCID50473442

• MDL： MFCD08544401
• Inchi： 1S/C10H12O4S/c1-8-2-4-10(5-3-8)15(11,12)14-9-6-13-7-9/h2-5,9H,6-7H2,1H3
• InChI Key： UMFWNFVHKAJOSE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1COC1

Computed Properties

• Exact Mass: 228.04600
• Monoisotopic Mass: 228.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• XLogP3: 1.3

Experimental Properties

• Density: 1.34
• Melting Point: 81.0 to 86.0 deg-C
• Boiling Point: 371.6±35.0°C at 760 mmHg
• Flash Point: 179°(354°F)(lit.)
• Refractive Index: 1.568
• PSA: 60.98000
• LogP: 2.17990
• Sensitiveness: Sensitive to air

oxetan-3-yl 4-methylbenzene-1-sulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on oxetan-3-yl 4-methylbenzene-1-sulfonate

Comprehensive Overview of Oxetan-3-yl 4-methylbenzene-1-sulfonate (CAS No. 26272-83-3): Properties, Applications, and Industry Insights

Oxetan-3-yl 4-methylbenzene-1-sulfonate (CAS No. 26272-83-3) is a specialized sulfonate ester compound that has garnered significant attention in pharmaceutical and fine chemical research. This molecule features an oxetane ring coupled with a tosylate group, making it a versatile intermediate for synthetic applications. Its unique structure, combining the strained oxetan-3-yl moiety with the electron-withdrawing 4-methylbenzene-1-sulfonate group, enables diverse reactivity patterns under controlled conditions.

In recent years, the demand for high-purity sulfonate esters like Oxetan-3-yl 4-methylbenzene-1-sulfonate has surged due to their role in API (Active Pharmaceutical Ingredient) synthesis. Researchers frequently search for "oxetane derivatives in drug discovery" or "CAS 26272-83-3 solubility data," reflecting its relevance in optimizing drug delivery systems. The compound’s ability to act as a protecting group or alkylating agent in nucleophilic substitutions aligns with trends toward green chemistry and atom-efficient reactions.

From a technical perspective, Oxetan-3-yl 4-methylbenzene-1-sulfonate exhibits a molecular weight of 226.27 g/mol and typically appears as a white to off-white crystalline solid. Its hydrolytic stability and compatibility with polar aprotic solvents (e.g., DMF, acetonitrile) make it suitable for peptide coupling and polymer modification workflows. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, addressing frequent queries like "how to characterize sulfonate esters."

The compound’s applications extend to material science, where it serves as a crosslinker for thermosetting resins or a monomer for high-performance polymers. Industry forums often discuss "oxetane-based adhesives" or "thermal stability of sulfonates," highlighting its utility in coatings and composites. Notably, its low toxicity profile (as per standard OECD guidelines) positions it favorably for biocompatible material development.

Regulatory and safety data for CAS 26272-83-3 emphasize proper storage under inert atmospheres to prevent moisture-induced degradation—a key consideration for laboratories handling air-sensitive reagents. Recent patent analyses reveal its use in photoresist formulations for semiconductor manufacturing, responding to growing interest in "advanced lithography chemicals."

In conclusion, Oxetan-3-yl 4-methylbenzene-1-sulfonate represents a critical building block at the intersection of medicinal chemistry and industrial materials. Its adaptability to microwave-assisted synthesis and flow chemistry setups further enhances its appeal for modern R&D pipelines. As innovation in heterocyclic chemistry accelerates, this compound’s role in enabling stereoselective transformations and functional group manipulations will continue to expand.